Cas no 2418680-69-8 (2-({3-(2-methoxy-2-oxoethyl)-5-(methylamino)phenylmethyl}amino)acetic acid)

• Product Name: 2-({3-(2-methoxy-2-oxoethyl)-5-(methylamino)phenylmethyl}amino)acetic acid
• CAS No: 2418680-69-8
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 5678035
• PubChem ID: 165769976
• Update Time: 2025-05-30

2-({3-(2-methoxy-2-oxoethyl)-5-(methylamino)phenylmethyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26625772
• 2-({[3-(2-methoxy-2-oxoethyl)-5-(methylamino)phenyl]methyl}amino)acetic acid
• 2418680-69-8
• 2-({3-(2-methoxy-2-oxoethyl)-5-(methylamino)phenylmethyl}amino)acetic acid

• Inchi： 1S/C13H18N2O4/c1-14-11-4-9(6-13(18)19-2)3-10(5-11)7-15-8-12(16)17/h3-5,14-15H,6-8H2,1-2H3,(H,16,17)
• InChI Key： VHJIQBMPEUTRBT-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC(=CC(=C1)CNCC(=O)O)NC)=O

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-({3-(2-methoxy-2-oxoethyl)-5-(methylamino)phenylmethyl}amino)acetic acid

Chemical Compound 2418680-69-8: 2-{[3-(2-Methoxy-2-Oxoethyl)-5-(Methylamino)Phenylmethyl]Amino}Acetic Acid

Chemical compound 2418680-69-8, also known as 2-{[3-(2-Methoxy-2-Oxoethyl)-5-(Methylamino)Phenylmethyl]Amino}Acetic Acid, is a complex organic molecule with significant potential in the fields of pharmacology and biotechnology. This compound has garnered attention due to its unique structural features and promising biological activities, which have been extensively studied in recent years.

The molecular structure of this compound is characterized by a phenyl group substituted with specific functional groups, including a methoxy group, an amino group, and an acetic acid moiety. These structural elements contribute to its diverse chemical properties and biological interactions. Recent studies have highlighted its potential as a precursor for drug development, particularly in the design of bioactive molecules with therapeutic applications.

One of the key aspects of this compound is its ability to form stable complexes with various biomolecules, such as proteins and enzymes. This property has been leveraged in drug discovery efforts, where it serves as a building block for creating molecules with enhanced bioavailability and specificity. The presence of the methoxy group and the amino group in its structure plays a crucial role in modulating its interactions with biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research purposes. Researchers have employed various methodologies, including multi-component reactions and catalytic processes, to optimize its production. These innovations have significantly reduced the time and cost associated with its synthesis, facilitating further exploration of its properties.

In terms of biological activity, this compound has demonstrated remarkable potential in inhibiting key enzymes involved in metabolic pathways. For instance, studies have shown that it can effectively inhibit certain kinases and proteases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders. Its ability to modulate these enzymatic activities underscores its potential as a lead compound for drug development.

Moreover, this compound has shown promising results in preclinical studies targeting neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with neuronal receptors suggests its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. These findings have sparked interest among researchers in exploring its efficacy in clinical settings.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its binding affinities, stability, and pharmacokinetic properties. These computational studies have complemented experimental research, enabling a more comprehensive evaluation of its potential applications.

In conclusion, chemical compound 2418680-69-8 represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structural features, coupled with its diverse biological activities, make it a valuable tool for drug discovery and development. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing therapeutic interventions for various diseases.